Cas no 2227691-49-6 (rac-(1R,2S)-2-(4-chlorothiophen-3-yl)cyclohexan-1-ol)

• Product Name: rac-(1R,2S)-2-(4-chlorothiophen-3-yl)cyclohexan-1-ol
• CAS No: 2227691-49-6
• MF: C₁₀H₁₃ClOS
• MW: 216.727620840073
• CID: 6149852
• PubChem ID: 165780581
• Update Time: 2025-06-27

rac-(1R,2S)-2-(4-chlorothiophen-3-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(4-chlorothiophen-3-yl)cyclohexan-1-ol
• EN300-1625299
• 2227691-49-6

• Inchi： 1S/C10H13ClOS/c11-9-6-13-5-8(9)7-3-1-2-4-10(7)12/h5-7,10,12H,1-4H2/t7-,10+/m0/s1
• InChI Key： WAMCOZIYBVEHMS-OIBJUYFYSA-N
• SMILES： ClC1=CSC=C1[C@@H]1CCCC[C@H]1O

Computed Properties

• Exact Mass: 216.0375639g/mol
• Monoisotopic Mass: 216.0375639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 48.5Ų

Additional information on rac-(1R,2S)-2-(4-chlorothiophen-3-yl)cyclohexan-1-ol

Rac-(1R,2S)-2-(4-Chlorothiophen-3-yl)cyclohexan-1-ol: A Comprehensive Overview

Rac-(1R,2S)-2-(4-Chlorothiophen-3-yl)cyclohexan-1-ol is a structurally complex organic compound with the CAS number 2227691-49-6. This compound belongs to the class of cyclohexanols, which are cyclic alcohols with a six-membered ring structure. The presence of the 4-chlorothiophen-3-yl group introduces unique electronic and steric properties, making this compound a subject of interest in various fields of chemistry, including medicinal chemistry and materials science.

The cyclohexan-1-ol core of this molecule provides a rigid framework that can be further functionalized to explore its potential applications. The 4-chlorothiophene substituent adds a heterocyclic aromatic system, which is known for its stability and ability to participate in various chemical reactions. Recent studies have highlighted the importance of such substituted cyclohexanol derivatives in drug discovery, particularly in the development of chiral ligands for asymmetric catalysis.

One of the most significant aspects of rac-(1R,2S)-2-(4-chlorothiophen-3-yl)cyclohexan-1-ol is its stereochemistry. The (1R,2S) configuration imparts specific physical and chemical properties to the molecule, making it a valuable chiral building block in organic synthesis. Researchers have demonstrated that such stereoisomers can exhibit distinct biological activities, making them promising candidates for pharmaceutical applications.

In terms of synthesis, this compound can be prepared through a variety of methods, including ring-opening reactions and nucleophilic substitutions. Recent advancements in catalytic asymmetric synthesis have enabled the efficient preparation of enantiopure samples of this compound. These methods not only enhance the yield but also improve the overall sustainability of the synthesis process.

The application of rac-(1R,2S)-2-(4-chlorothiophen-3-yl)cyclohexan-1-ol extends beyond traditional organic chemistry. Its ability to act as a chiral template has been exploited in the design of new materials with tailored optical and electronic properties. For instance, studies have shown that this compound can serve as a precursor for the synthesis of advanced polymers and liquid crystals.

From an environmental perspective, understanding the behavior of rac-(1R,2S)-2-(4-chlorothiophen-3-yl)cyclohexan-1-ol in different media is crucial for assessing its potential impact on ecosystems. Recent research has focused on evaluating its biodegradability and toxicity under various conditions. These studies are essential for ensuring the safe handling and disposal of this compound in industrial settings.

In conclusion, rac-(1R,2S)-2-(4-chlorothiophen-3-yl)cyclohexan-1-ol is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and stereochemical properties make it an invaluable tool for researchers working in the fields of organic synthesis, medicinal chemistry, and materials science. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.